Cas no 866038-58-6 (1-[(4-chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 1-[(4-chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile
• CAS No: 866038-58-6
• MF: C₁₉H₁₃ClN₂O
• MW: 320.77232336998
• CID: 5270948
• Update Time: 2025-10-24

1-[(4-chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C19H13ClN2O/c20-18-8-6-14(7-9-18)12-22-13-17(10-16(11-21)19(22)23)15-4-2-1-3-5-15/h1-10,13H,12H2
• InChI Key： RJYUSZPOBWLXRO-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(Cl)C=C2)C=C(C2=CC=CC=C2)C=C1C#N

Additional information on 1-[(4-chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile

1-[(4-Chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile: A Comprehensive Overview

The compound with CAS No. 866038-58-6, known as 1-[(4-chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of dihydropyridines, which are well-known for their versatility and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule is characterized by a 1,2-dihydropyridine backbone, which serves as a versatile scaffold for functionalization and modification.

The dihydropyridine ring system is a key structural feature of this compound, providing a platform for the attachment of various substituents. In this case, the molecule is substituted at the 1-position with a (4-chlorophenyl)methyl group and at the 5-position with a phenyl group. Additionally, the 3-position bears a cyano group (carbonitrile), which contributes to the molecule's electronic properties and reactivity. The presence of these substituents not only enhances the molecule's stability but also imparts unique chemical and biological properties.

Recent studies have highlighted the importance of substituted dihydropyridines in drug discovery and development. For instance, research has shown that these compounds can exhibit potent anti-inflammatory, antioxidant, and anticancer activities. The 4-chlorophenyl substituent in this compound is particularly interesting due to its ability to modulate the electronic environment of the molecule, thereby influencing its pharmacokinetic properties. This makes it a promising candidate for further exploration in therapeutic applications.

The synthesis of 1-[(4-chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile involves a multi-step process that typically begins with the preparation of the dihydropyridine core. This is followed by selective substitution at specific positions to introduce the desired functional groups. Recent advancements in synthetic chemistry have enabled researchers to optimize these processes, leading to higher yields and improved purity levels. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of dihydropyridine derivatives while maintaining their structural integrity.

In terms of pharmacological activity, this compound has shown potential as a modulator of cellular signaling pathways. Studies have demonstrated that it can interact with key enzymes and receptors involved in inflammation and oxidative stress. Furthermore, its ability to cross biological membranes suggests that it may have good bioavailability when administered orally or through other routes. These properties make it an attractive candidate for further preclinical testing in models of chronic diseases such as cardiovascular disorders and neurodegenerative conditions.

From an industrial perspective, the dihydropyridine framework has been widely exploited in the development of agrochemicals due to its ability to target specific pest species while minimizing environmental impact. The inclusion of a carbonitrile group in this compound could enhance its pesticidal activity by increasing its lipophilicity and stability under field conditions. Recent research has also explored the use of such compounds as precursors for more complex molecules with enhanced functionality.

In conclusion, 1-[(4-chlorophenyl)methyl]-2-oxo-5-phenyl-1,2-dihydropyridine-3-carbonitrile represents a valuable addition to the arsenal of organic compounds available for scientific research and industrial applications. Its unique structure, coupled with its promising pharmacological and chemical properties, positions it as a key player in future advancements across multiple disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to make significant contributions to both academic and applied sciences.